Cas no 443905-01-9 (2-Benzyl-3-methylquinoline-4-carboxylic acid)

• Product Name: 2-Benzyl-3-methylquinoline-4-carboxylic acid
• CAS No: 443905-01-9
• MF: C₁₈H₁₅NO₂
• MW: 277.317204713821
• CID: 3167329
• PubChem ID: 35215569
• Update Time: 2025-05-19

2-Benzyl-3-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 443905-01-9
• SB70799
• STK068582
• VFA96931
• 2-benzyl-3-methylquinoline-4-carboxylicacid
• 2-benzyl-3-methylquinoline-4-carboxylic acid
• 2-Benzyl-3-methylquinoline-4-carboxylic acid

• Inchi： 1S/C18H15NO2/c1-12-16(11-13-7-3-2-4-8-13)19-15-10-6-5-9-14(15)17(12)18(20)21/h2-10H,11H2,1H3,(H,20,21)
• InChI Key： NEGDAIGNVMIZLF-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2N=C(CC2C=CC=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 277.110278721Da
• Monoisotopic Mass: 277.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-Benzyl-3-methylquinoline-4-carboxylic acid

2-Benzyl-3-methylquinoline-4-carboxylic acid (CAS No. 443905-01-9)

2-Benzyl-3-methylquinoline-4-carboxylic acid, also known by its CAS number 443905-01-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of 2-Benzyl-3-methylquinoline-4-carboxylic acid consists of a quinoline ring system with a benzyl group at position 2, a methyl group at position 3, and a carboxylic acid group at position 4. This unique combination of substituents contributes to its distinct chemical properties and biological functions.

The synthesis of 2-Benzyl-3-methylquinoline-4-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various strategies to optimize the synthesis process, such as using microwave-assisted reactions or catalytic systems to enhance reaction efficiency and minimize environmental impact.

In terms of physical properties, 2-Benzyl-3-methylquinoline-4-carboxylic acid is a crystalline solid with a melting point in the range of 180–190°C. Its solubility in common organic solvents like dichloromethane and ethanol is moderate, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound exhibits strong UV absorption due to the conjugated π-system in the quinoline ring, which is advantageous for applications in fluorescence-based assays.

The biological activity of 2-Benzyl-3-methylquinoline-4-carboxylic acid has been a focal point of recent studies. Preclinical research has demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound has shown promising results in antitumor studies, where it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. These findings suggest that 2-Benzyl-3-methylquinoline-4-carboxylic acid could serve as a lead compound for developing novel anticancer therapies.

In the context of drug delivery systems, researchers have investigated the use of 2-Benzyl-3-methylquinoline-4-carboxylic acid as a targeting moiety for nanoparticles or liposomes. The carboxylic acid group at position 4 provides a convenient site for conjugation with other molecules or polymers, enabling the creation of bioconjugates with enhanced pharmacokinetic properties. Such conjugates have shown improved biodistribution and tumor accumulation in preclinical models, highlighting their potential for targeted drug delivery.

The pharmacokinetic profile of 2-Benzyl-3-methylquinoline-4-carboxylic acid has also been evaluated in animal studies. Results indicate that the compound has moderate oral bioavailability and undergoes hepatic metabolism via cytochrome P450 enzymes. These insights are crucial for designing dosing regimens and optimizing therapeutic outcomes in future clinical trials.

In conclusion, 2-Benzyl-3-methylquinoline-4-carboxylic acid, with its unique structural features and diverse biological activities, represents a valuable molecule for advancing drug discovery efforts. Its potential applications span across anti-inflammatory therapy, anticancer research, and targeted drug delivery systems. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make significant contributions to the field of medicinal chemistry.